Foundational & Exploratory
Check Availability & Pricing

BENCHE

In-Depth Technical Guide: Synthesis and
Manufacturing of JTE 7-31

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JTE 7-31

L  Get Quote

Cat. No.: B1673101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, manufacturing
considerations, and biological context of JTE 7-31, a selective cannabinoid receptor 2 (CB2)
agonist. The information is intended for researchers, scientists, and professionals involved in
drug development and discovery.

Core Compound Data

JTE 7-31 is a potent and selective agonist for the CB2 receptor, with a significantly lower
affinity for the CB1 receptor, minimizing the potential for central nervous system side effects.[1]
Its chemical and physical properties are summarized below.

Property Value
2-[2-(4-Hydroxyphenyl)ethyl]-5-methoxy-4-

UPAC Name (p([ant(ylar:ino)-f?:-dir:/y)dro-):/LL-isoindol-)ll-one

CAS Number 194358-72-0

Chemical Formula C22H28N203

Molecular Weight 368.47 g/mol

Appearance Solid powder
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Quantitative Biological Data

JTE 7-31 exhibits high affinity and selectivity for the human CB2 receptor. The following table
summarizes its binding affinity.

Receptor Binding Affinity (Ki)
Human CB1 11 nM
Human CB2 0.088 nM

Synthesis of JTE 7-31

The synthesis of JTE 7-31 is detailed in the patent literature, specifically in patent
W01997029079. The overall synthetic scheme is depicted below, followed by a detailed
experimental protocol.

Synthesis Pathway
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Final Assembly

Intermediate 2

Reaction Step 3
Reagents & Conditions

Intermediate 1

Preparation of Intermediate 2
\ Reaction Step 2
(Starting Material B ) Reagents & Conditions Intermediate 2

Preparation of Intermediate 1

\ Reaction Step 1
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Chemical Synthesis of JTE 7-31
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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